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Compound of Interest

3-(Tert-
Compound Name:

butoxycarbonyl)phenylboronic acid

Cat. No.: B1271543

An In-depth Technical Guide to 3-(Tert-butoxycarbonyl)phenylboronic Acid

Introduction

3-(Tert-butoxycarbonyl)phenylboronic acid is a versatile organic compound widely utilized in
medicinal chemistry, organic synthesis, and materials science.[1] Its structure, featuring a
phenyl ring functionalized with both a boronic acid group and a tert-butoxycarbonyl (Boc)
protecting group, imparts unique reactivity and stability.[1] This makes it a valuable building
block, particularly in the synthesis of complex organic molecules and pharmaceutical
intermediates.[1][2] This guide provides a comprehensive overview of its chemical properties,
synthesis, reactivity, and applications, tailored for researchers and professionals in drug
development.

Chemical and Physical Properties

3-(Tert-butoxycarbonyl)phenylboronic acid is typically a white to off-white or light yellow
crystalline powder.[1][3] The tert-butoxycarbonyl (Boc) group enhances its stability and allows
for controlled, selective reactions.[1][2]
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Property Value References

CAS Number 220210-56-0 [31[4]

Molecular Formula C11H1sBOa4 [11[31[41[5]

Molecular Weight 222.05 g/mol [11[31[41[5]
White to off-white crystalline

Appearance [1]
powder

Melting Point 102 °C [1]

Boiling Point 375°C at 760 mmHg [6]

Purity Typically 295-98% [1103114]
3-(tert-
Butoxycarbonyl)benzeneboroni

Synonyms [11[31[6]

¢ acid, tert-Butyl 3-

boronobenzoate

Spectroscopic Data

While full spectra require direct experimental acquisition, the following table summarizes the
expected spectroscopic characteristics based on the compound's structure and data from
analogous phenylboronic acids.
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Spectroscopy Expected Characteristics

Signals corresponding to the protons on the
aromatic ring, the tert-butyl group (a

1H NMR characteristic singlet at ~1.6 ppm), and the
acidic protons of the boronic acid group (which

may be broad or exchangeable).

Resonances for the aromatic carbons, the

carbonyl carbon of the ester, the quaternary

carbon of the tert-butyl group, and the methyl
13C NMR

carbons of the tert-butyl group. The carbon

attached to the boron atom may be difficult to

detect.[7]

Characteristic absorption bands for O-H
stretching of the boronic acid, C=0 stretching of

FT-IR the ester group (~1700-1730 cm~1), C-O
stretching, and B-O stretching (~1320-1380
cm=).[8][9]

The monoisotopic mass is 222.1063391 g/mol .
Mass Spectrometry [5] Analysis can reveal the molecular ion peak

corresponding to this mass.

Synthesis and Experimental Protocols

A common method for preparing 3-(tert-butoxycarbonyl)phenylboronic acid involves a one-
pot synthesis from 3-carboxybenzeneboronic acid.[3][10]

Experimental Protocol: One-Pot Synthesis

This protocol is adapted from established procedures.[3][10]
Materials:
o 3-Carboxybenzeneboronic acid

o Tetrahydrofuran (THF)
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Thionyl chloride (SOCI2)

Potassium tert-butoxide

Acetic acid

Petroleum ether

Water
Procedure:

» Under a nitrogen atmosphere, charge a 10L glass reactor equipped with a mechanical stirrer,
thermometer, and constant pressure dropping funnel with 3 moles of 3-
carboxybenzeneboronic acid and 4 kg of tetrahydrofuran.[3]

o While stirring and under reflux, add 4.5 moles of thionyl chloride dropwise. Continue the
reaction for 4 hours.[3]

e Cool the reaction mixture to 0-5°C.[3]

e Add 7.5 moles of potassium tert-butoxide in batches, ensuring the temperature remains
controlled.[3]

 After the addition is complete, continue stirring for 1 hour.[3]

o Add 2 kg of water to the reaction mixture, followed by acidification with acetic acid.[3]
o Allow the mixture to settle and separate the layers.[3]

e Concentrate the organic phase to obtain the crude product.[3]

o Recrystallize the crude product from 2 kg of petroleum ether to yield the final solid product.

[3]

This method can achieve a molar yield of up to 95% with a purity of 98%.[3]
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Synthesis Workflow

1. React 3-Carboxybenzeneboronic Acid
with Thionyl Chloride in THF

l

2. Cool Mixture to 0-5°C

:

3. Add Potassium tert-butoxide

:

4. Quench with Water and Acidify

:

5. Separate Organic Phase

:

6. Concentrate to Crude Product

:

7. Recrystallize from Petroleum Ether

Final Product:
3-(tert-butoxycarbonyl)phenylboronic acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-(tert-butoxycarbonyl)phenylboronic acid.
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Reactivity and Core Applications

The primary utility of this compound stems from its role as a reagent in Suzuki-Miyaura cross-
coupling reactions and its ability to interact with diols.

Suzuki-Miyaura Cross-Coupling Reactions

3-(Tert-butoxycarbonyl)phenylboronic acid is a cornerstone reagent for Suzuki-Miyaura
cross-coupling, a powerful method for forming carbon-carbon bonds, particularly for creating
biaryl structures.[1][2][4] This reaction is fundamental in synthesizing complex molecules for
pharmaceuticals and advanced materials.[11][12]

Generalized Suzuki-Miyaura Coupling

Reactants

Agqueous Base
(e.g., Na2COs, K2COs)

3-(tert-butoxycarbonyl) Aryl/Vinyl Halide
phenylboronic acid (R-X)

Palladium(0) Catalyst
(e.g., Pd(PPhs)a4)

Coupled Product
(Biaryl Compound)

Click to download full resolution via product page
Caption: Key components of the Suzuki-Miyaura cross-coupling reaction.

Typical Reaction Conditions: The efficiency of the Suzuki coupling depends on the choice of
catalyst, solvent, and base.
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Temperatur .
Reactants Catalyst Solvent Base Yield
e
Aryl Halide + Toluene, NazCOs,
Aryl Boronic Palladium(0) Ethanol, or n-  K2COs, or 60-100°C 75-95%
Acid Propanol KOH
Vinyl Halide +
) ) Naz2COs or
Aryl Boronic Palladium(0) Ethanol KOH 60-80°C 70-90%
Acid

Note: Conditions are generalized and require optimization for specific substrates.[4][11][13]

Applications in Drug Discovery and Development

This boronic acid derivative is a key intermediate in the synthesis of pharmaceuticals.[1][14] Its
ability to participate in predictable C-C bond formation makes it invaluable for constructing the
core scaffolds of drug candidates.[2] Notably, it is used in the synthesis of the APl Lumacatftor.
[14] The boronic acid moiety itself is of significant interest due to its ability to form reversible
covalent bonds with diols, a property exploited in designing enzyme inhibitors, particularly for

serine proteases.[4]
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Drug Discovery Application Workflow
Start: Building Block

3-(tert-butoxycarbonyl)
phenylboronic acid

Suzuki Coupling
(Core Scaffold Synthesis)

l

Further Chemical Modification

:

Library of Candidate Compounds

'

High-Throughput Screening
(Biological Assays)

l

Lead Compound Identification

:

Lead Optimization

=
7 |

Preclinical Development

Click to download full resolution via product page

Caption: Role of the boronic acid as a building block in drug discovery.
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Other Applications

o Materials Science: Used in the synthesis of advanced polymers and nanomaterials for
applications like biosensors and drug delivery systems.[1][4]

» Bioconjugation: Facilitates the attachment of biomolecules to surfaces or other molecules,
which is crucial for diagnostics and targeted therapies.[4][15]

Safety and Handling

Based on available Safety Data Sheets (SDS), 3-(tert-butoxycarbonyl)phenylboronic acid is
classified as an irritant.

Hazards: Causes skin irritation and serious eye irritation.[16][17] May cause respiratory
irritation.[17]

e Precautions: Wear protective gloves, eye protection, and face protection.[16][17] Wash skin
thoroughly after handling.[16] Use in a well-ventilated area and avoid creating dust.[16][17]

o First Aid: In case of skin contact, wash with plenty of water.[16] If in eyes, rinse cautiously
with water for several minutes.[18] If inhaled, move the person to fresh air.[18]

» Storage: Store at room temperature in a dry, tightly sealed container.[1][6][19] The compound
may be moisture-sensitive.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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